Cas no 2248349-11-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoro-1H-1,3-benzodiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoro-1H-1,3-benzodiazole-4-carboxylate
• CAS No: 2248349-11-1
• MF: C₁₆H₈FN₃O₄
• MW: 325.250826835632
• CID: 5762472
• PubChem ID: 165719772
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoro-1H-1,3-benzodiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248349-11-1
• EN300-6516636
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoro-1H-1,3-benzodiazole-4-carboxylate

• Inchi： 1S/C16H8FN3O4/c17-8-5-11(13-12(6-8)18-7-19-13)16(23)24-20-14(21)9-3-1-2-4-10(9)15(20)22/h1-7H,(H,18,19)
• InChI Key： NBWQTWNHGHVFKQ-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=C1)N=CN2

Computed Properties

• Exact Mass: 325.04988391g/mol
• Monoisotopic Mass: 325.04988391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoro-1H-1,3-benzodiazole-4-carboxylate

Compound CAS No 2248349-11-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoro-1H-1,3-benzodiazole-4-carboxylate

The compound with CAS No 2248349-11-1, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoro-1H-1,3-benzodiazole-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a benzodiazole core and a dioxoisoindoline substituent. The presence of a fluorine atom at the 6-position of the benzodiazole ring further enhances its chemical versatility and potential for application in advanced materials and drug development.

Recent studies have highlighted the potential of this compound in the development of fluorescent sensors and bioimaging agents. Its ability to exhibit strong fluorescence under specific conditions makes it an ideal candidate for applications in real-time monitoring of biological processes. Researchers have also explored its use in the synthesis of nanostructured materials, where its unique electronic properties contribute to enhanced performance in optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines principles from both organic synthesis and heterocyclic chemistry. The key steps include the formation of the benzodiazole core through condensation reactions and subsequent functionalization with the dioxoisoindoline group. The introduction of the fluorine atom is achieved through nucleophilic substitution or electrophilic aromatic substitution, depending on the specific conditions employed. This compound's synthesis is a testament to the ingenuity of modern chemical synthesis techniques.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various biomolecules makes it a potential candidate for targeted drug delivery. Additionally, its fluorescence properties have been leveraged in the development of biosensors for detecting specific analytes in complex biological matrices.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorine atom plays a critical role in modulating the electronic properties of the molecule, thereby influencing its reactivity and fluorescence behavior. These findings have opened new avenues for tailoring the properties of this compound for specific applications.

The study of this compound has also contributed to our understanding of heterocyclic chemistry, particularly in relation to benzodiazole derivatives. Its unique structure provides a platform for exploring novel synthetic pathways and reaction mechanisms. Furthermore, its application in materials science has highlighted its potential as a building block for constructing advanced functional materials.

In conclusion, CAS No 2248349-11-1, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoro-1H-benzodiazole carboxylate, represents a significant advancement in organic chemistry. Its versatile structure and unique properties make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in both academic research and industrial applications.